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Compound of Interest

Compound Name: Linoleic acid sodium salt

Cat. No.: B163249 Get Quote

CAS Number: 822-17-3

This technical guide provides an in-depth overview of linoleic acid sodium salt, a pivotal

compound in various research and development fields. Tailored for researchers, scientists, and

drug development professionals, this document outlines its chemical and physical properties,

detailed experimental protocols for its use in cell culture, and its role in critical biochemical

pathways.

Physicochemical Properties
Linoleic acid sodium salt is the sodium salt of linoleic acid, an essential omega-6

polyunsaturated fatty acid.[1] Its physical and chemical characteristics are crucial for its

application in experimental settings. The following tables summarize its key properties.

Identifier Value Source

CAS Number 822-17-3 [1][2]

Molecular Formula C₁₈H₃₁NaO₂ [2][3]

Molecular Weight 302.43 g/mol [2][3]

Synonyms

Sodium linoleate, cis-9,cis-12-

Octadecadienoic acid sodium

salt

[1][2]
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Property Value Source

Appearance

White to off-white or light

yellow powder/crystalline solid.

[3][4]

[3][4]

Melting Point
191 - 193 °C.[3] Another

source reports 230 °C.[5][6]
[3][5][6]

Boiling Point 360.6 °C at 760 mmHg [7][8]

Solubility

Soluble in ethanol.[1][8][9][10]

Miscible with water.[11]

Sparingly soluble in aqueous

buffers; for maximum solubility,

it should first be dissolved in

ethanol and then diluted.[1]

[1][8][9][10][11]

Stability

Stable for at least one year

when stored at -20°C.[1]

Considered stable, but avoid

reaction with oxidizing agents.

[11]

[1][11]

Storage
Store at -20°C.[1][4][5][6][7]

[12]
[1][4][5][6][7][12]

Experimental Protocols
The effective use of linoleic acid sodium salt in research, particularly in cell culture,

necessitates specific preparation methods to ensure its solubility and bioavailability to cells.

Due to its poor solubility in aqueous media, it is commonly complexed with fatty-acid-free

bovine serum albumin (BSA).

Preparation of Linoleate-BSA Complex for Cell Culture
This protocol describes the preparation of a linoleate-BSA complex, a standard method for

delivering linoleic acid to cells in culture.

Materials:
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Linoleic acid sodium salt (CAS 822-17-3)

Fatty acid-free Bovine Serum Albumin (BSA)

Ethanol (100%)

150 mM Sodium Chloride (NaCl) in sterile, tissue culture-grade water

Sterile, tissue culture-grade water

0.22 µm sterile syringe filters

Sterile conical tubes and storage vials

Procedure:

Preparation of 10% (w/v) Fatty Acid-Free BSA Solution:

Under sterile conditions, dissolve 10 g of fatty acid-free BSA in 100 mL of sterile, tissue

culture-grade water.

Mix gently by inversion or on a shaker at 37°C until the BSA is completely dissolved. Avoid

vigorous vortexing.

Sterilize the 10% BSA solution by passing it through a 0.22 µm filter.

Store at 4°C for short-term use or -20°C for long-term storage.[11]

Preparation of 150 mM Linoleic Acid Stock Solution:

Weigh out 45.7 mg of linoleic acid sodium salt and place it in a sterile tube.

Add 1 mL of 100% ethanol to the tube.

Warm the solution to 37-50°C and vortex periodically until the linoleic acid is completely

dissolved. This stock should be prepared fresh or stored under nitrogen at -20°C for a

limited time.[11]

Complexation of Linoleate to BSA:
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In a sterile conical tube, warm the 10% BSA solution and 150 mM NaCl at 37°C for 15-30

minutes.

Slowly add the linoleic acid stock solution dropwise to the BSA solution while gently

swirling. A common molar ratio of linoleate to BSA is between 3:1 and 6:1.[7]

Incubate the mixture in a 37°C water bath for at least 1 hour with continuous gentle

shaking to ensure complete complexation. The final solution should be clear.[7][11]

Sterile-filter the final linoleate-BSA complex solution through a 0.22 µm filter.[11]

Aliquots can be stored at -20°C.[11]

Experimental Control: A "vehicle" or "BSA-only" control is essential. This control should contain

the same concentration of BSA and any solvent (e.g., ethanol) used to dissolve the linoleic

acid.[11]

General Workflow for Cell Culture Supplementation
The following diagram illustrates a typical workflow for supplementing cell culture media with

the prepared linoleate-BSA complex.
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Experimental Workflow for Linoleate Supplementation.

Signaling Pathways
Linoleic acid is a precursor to arachidonic acid (AA), a key molecule in the biosynthesis of

eicosanoids.[9] Eicosanoids are signaling molecules involved in inflammation, immunity, and

other physiological processes.[10] The conversion of linoleic acid to arachidonic acid and

subsequently to various prostaglandins is a critical pathway in cellular signaling.

The Arachidonic Acid Cascade
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The diagram below outlines the metabolic pathway from linoleic acid to arachidonic acid and

the subsequent formation of prostaglandins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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